![molecular formula C20H16O2 B8244991 3-(2-(Naphthalen-2-ylmethyl)phenyl)acrylic acid](/img/structure/B8244991.png)
3-(2-(Naphthalen-2-ylmethyl)phenyl)acrylic acid
Overview
Description
3-(2-(Naphthalen-2-ylmethyl)phenyl)acrylic acid is a useful research compound. Its molecular formula is C20H16O2 and its molecular weight is 288.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Polymerization and Material Science
- Polymerization Control : The compound has been used in γ-ray initiated reversible addition–fragmentation chain transfer polymerizations, showing controlled polymerization under low irradiation dose rates, with resultant polymers having relatively low polydispersity indices (Zhou et al., 2007).
- Memory Devices in Organic Electronics : In the field of organic electronics, particularly in high-capacity memory devices, polymers derived from monomers similar to 3-(2-(Naphthalen-2-ylmethyl)phenyl)acrylic acid have shown potential. They exhibit binary write-once-read-many (WORM) memory behavior and rewritable ternary memory behavior (Wang et al., 2018).
Pharmaceutical and Medical Applications
- Anticancer Properties : Derivatives of naphthalene-2-ylmethyl compounds, similar in structure to this compound, have been investigated for their anticancer properties, showing activity against breast cancer cell lines (Salahuddin et al., 2014).
- Anti-Inflammatory Agents : N'-arylidene-2-(benzamido)-3-(naphthalen-2-yl)acrylohydrazides, related to this compound, have been synthesized and evaluated as anti-inflammatory agents, showing effective inhibition of COX-2 in vitro studies (Devi et al., 2020).
Photophysical and Fluorescent Studies
- Phosphorescence in Polymer Films : Studies on naphthyl labelled poly(acrylic acid) film samples have explored their phosphorescence characteristics as a function of temperature, offering insights into the development of phosphorescent coding systems (Ebdon et al., 1999).
- Dye-Sensitized Solar Cells : Incorporating naphthalene-based units in dye-sensitized solar cells (DSSCs) has been shown to enhance efficiency, with one study demonstrating increased electron lifetime and conversion efficiencies (Bobe et al., 2016).
Miscellaneous Applications
- Fluorescence in Biological Systems : Compounds related to this compound have been used in biological systems for their fluorescent properties, aiding in selective detection and sensing applications (Zhang et al., 2014).
properties
IUPAC Name |
(E)-3-[2-(naphthalen-2-ylmethyl)phenyl]prop-2-enoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16O2/c21-20(22)12-11-17-6-2-4-8-19(17)14-15-9-10-16-5-1-3-7-18(16)13-15/h1-13H,14H2,(H,21,22)/b12-11+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOLQZQYMXCCLHS-VAWYXSNFSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)CC3=CC=CC=C3C=CC(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C=C(C=CC2=C1)CC3=CC=CC=C3/C=C/C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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